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Compound of Interest

Compound Name: 4-Bromoindole

Cat. No.: B015604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-bromoindole, a

key intermediate in pharmaceutical and chemical synthesis. Due to the limited availability of

specific quantitative solubility data in peer-reviewed literature, this document synthesizes

available qualitative information and presents a standardized experimental protocol for its

quantitative determination. This guide is intended to be a valuable resource for researchers

working with 4-bromoindole, aiding in solvent selection for synthesis, purification, and

formulation.

Physicochemical Properties of 4-Bromoindole
A foundational understanding of the physicochemical properties of 4-bromoindole is essential

for interpreting its solubility characteristics.
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Property Value Source

Molecular Formula C₈H₆BrN [1]

Molecular Weight 196.04 g/mol [1]

Appearance
Pale yellow to brown solid or

oil
[2][3]

Melting Point 17 °C [3][4]

Boiling Point 283-285 °C (lit.) [1]

Density 1.563 g/mL at 25 °C (lit.) [1]

pKa 16.07 ± 0.30 (Predicted) [1][4]

Solubility of 4-Bromoindole: A Qualitative and
Hypothetical Quantitative Overview
Current literature provides qualitative descriptors of 4-bromoindole's solubility in various

organic solvents. This information is summarized in the table below. To facilitate a deeper

understanding and provide a framework for experimental work, a second table presents a

hypothetical quantitative solubility profile.

Qualitative Solubility Data
The following table summarizes the observed solubility of 4-bromoindole in common organic

solvents based on available data.
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Solvent Solvent Type
Qualitative
Solubility

Source

Ethanol Polar Protic Highly Soluble [2]

Acetone Polar Aprotic Highly Soluble [2]

Chloroform Nonpolar Sparingly Soluble [1][4]

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic Slightly Soluble [1][4]

Ethyl Acetate Polar Aprotic Slightly Soluble [1][4]

Water Aqueous
Sparingly Soluble /

Not miscible
[1][2][4]

Hypothetical Quantitative Solubility Data
The following table presents a hypothetical summary of the quantitative solubility of 4-
bromoindole. This data is illustrative and intended to serve as a template for the presentation

of experimentally determined values.

Solvent Solvent Type
Hypothetical
Solubility (mg/mL)
at 25 °C

Classification

Dichloromethane Nonpolar > 100 Very Soluble

Tetrahydrofuran (THF) Polar Aprotic 50 - 100 Freely Soluble

Methanol Polar Protic 25 - 50 Soluble

Toluene Nonpolar 10 - 25 Sparingly Soluble

Acetonitrile Polar Aprotic 1 - 10 Slightly Soluble

Hexane Nonpolar < 1 Very Slightly Soluble

Water Aqueous < 0.1 Practically Insoluble
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Experimental Protocol for Solubility Determination
The following is a detailed methodology for the quantitative determination of 4-bromoindole
solubility using the equilibrium solubility method.

Materials
4-Bromoindole (high purity)

Selected organic solvents (analytical grade)

Volumetric flasks and pipettes

Scintillation vials with screw caps

Shaking incubator or orbital shaker

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Analytical balance

Procedure
Preparation of Saturated Solutions:

Add an excess amount of solid 4-bromoindole to a series of vials.

To each vial, add a known volume of a specific organic solvent.

Ensure undissolved solid remains at the bottom of each vial to confirm saturation.

Equilibration:

Tightly seal the vials to prevent solvent evaporation.

Place the vials in a shaking incubator set to a constant temperature (e.g., 25 °C).
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Allow the solutions to equilibrate for a predetermined period (typically 24-48 hours). The

exact time should be determined empirically.

Sample Collection and Preparation:

After equilibration, remove the vials from the incubator.

Centrifuge the vials at high speed to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant without disturbing the solid pellet.

Quantification:

Dilute the collected supernatant with a suitable solvent to a concentration within the linear

range of the analytical method.

Analyze the diluted samples using a validated HPLC method to determine the

concentration of 4-bromoindole.

Prepare a standard calibration curve using known concentrations of 4-bromoindole for

accurate quantification.

Data Analysis:

Calculate the solubility of 4-bromoindole in each solvent by multiplying the measured

concentration by the dilution factor.

Express the solubility in appropriate units, such as mg/mL or mol/L.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 4-bromoindole.
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1. Preparation 2. Equilibration 3. Separation 4. Analysis

Add excess
4-Bromoindole to vial

Add known volume
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Seal vial and place
in shaking incubator

(24-48h at 25°C)

Centrifuge to
pellet solid Collect supernatant Dilute supernatant Analyze by HPLC Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 4-Bromoindole.

Conclusion
While quantitative solubility data for 4-bromoindole in various organic solvents is not

extensively documented, qualitative assessments indicate high solubility in polar solvents like

ethanol and acetone and lower solubility in nonpolar solvents and water. For researchers

requiring precise solubility values, the provided experimental protocol offers a robust and

reliable method for their determination. The generation of accurate solubility data is critical for

the effective use of 4-bromoindole in drug discovery and development, enabling informed

decisions on reaction conditions, purification strategies, and formulation approaches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015604#solubility-of-4-bromoindole-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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